![molecular formula C5H8Cl2F3N3 B2844421 [4-(trifluoromethyl)-1H-imidazol-2-yl]methanamine dihydrochloride CAS No. 1803566-29-1](/img/structure/B2844421.png)
[4-(trifluoromethyl)-1H-imidazol-2-yl]methanamine dihydrochloride
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Overview
Description
“[4-(trifluoromethyl)-1H-imidazol-2-yl]methanamine dihydrochloride” is a chemical compound with the molecular formula C5H7ClF3N3 . It has a molecular weight of 201.58 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringFC(F)(F)c1c[nH]cn1
. The InChI code for this compound is 1S/C4H3F3N2/c5-4(6,7)3-1-8-2-9-3/h1-2H,(H,8,9)
.
Scientific Research Applications
Corrosion Inhibition
Imidazole derivatives, including those similar to "[4-(trifluoromethyl)-1H-imidazol-2-yl]methanamine dihydrochloride," have been explored for their corrosion inhibition properties. Research has demonstrated that certain imidazole derivatives can effectively inhibit corrosion of mild steel in acidic solutions. These compounds exhibit strong adsorption on metal surfaces, following Langmuir adsorption models and indicating a mixed type of adsorption (physisorption and chemisorption). The effectiveness of these inhibitors has been correlated with their molecular structures through quantum chemical calculations and experimental methods such as weight loss, electrochemical measurements, and surface analysis techniques (Prashanth et al., 2021).
Synthesis of Novel Compounds
Imidazole derivatives are key intermediates in the synthesis of a wide array of compounds. An efficient synthesis method has been developed for imidazo[1,5-a]pyridine derivatives starting from precursors such as (3-chloro-5-(trifluoromethyl)pyridine-2-yl)methanamine. This method highlights the potential of such derivatives in constructing complex molecular architectures, offering good yields and confirming the structural characteristics through various spectroscopic methods (Mihorianu et al., 2010).
Polymer Science
In the field of polymer science, imidazole derivatives have been utilized to synthesize polyimides and polyamides with exceptional thermal stability and solubility in polar aprotic solvents. These materials, derived from unsymmetrical diamine monomers containing imidazole pendant groups, exhibit high glass transition temperatures and thermal stability, making them suitable for advanced material applications. Such polymers have potential uses in coatings, films, and as materials with specific electronic or optical properties (Ghaemy & Alizadeh, 2009).
Optical Materials
Imidazole derivatives have been explored for their potential in creating optical materials. A study on tetradentate polyazines based on imidazo[1,5-a]pyridine revealed their application in emitting materials with tunable luminescence, significant quantum yields, and large Stokes shifts. These properties are crucial for the development of new materials for optical devices, highlighting the versatility of imidazole derivatives in technological applications (Volpi et al., 2017).
Safety and Hazards
This compound has been classified as having acute toxicity (oral), being a carcinogen, an eye irritant, a skin irritant, and a specific target organ toxicant after single exposure . The hazard statements associated with this compound are H302, H315, H319, H335, and H351 . The precautionary statements are P201, P301 + P312 + P330, P302 + P352, P305 + P351 + P338, and P308 + P313 .
properties
IUPAC Name |
[5-(trifluoromethyl)-1H-imidazol-2-yl]methanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6F3N3.2ClH/c6-5(7,8)3-2-10-4(1-9)11-3;;/h2H,1,9H2,(H,10,11);2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTHBZTFCVVHWOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=N1)CN)C(F)(F)F.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8Cl2F3N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.04 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1803566-29-1 |
Source
|
Record name | [4-(trifluoromethyl)-1H-imidazol-2-yl]methanamine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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